2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester

• IUPAC Name: ethyl (E)-2-cyano-3-(3,4-dimethoxyphenyl)prop-2-enoate
• InChI: InChI=1S/C14H15NO4/c1-4-19-14(16)11(9-15)7-10-5-6-12(17-2)13(8-10)18-3/h5-8H,4H2,1-3H3/b11-7+
• InChI Key: PRSFEPRXXOXYKF-YRNVUSSQSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=CC(=C(C=C1)OC)OC)C#N
• Isomeric SMILES: CCOC(=O)/C(=C/C1=CC(=C(C=C1)OC)OC)/C#N
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• CAS No.: 2286-55-7

Description

2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester is an organic compound with the molecular formula C14H15NO5 It is known for its unique structure, which includes a cyano group, a dimethoxyphenyl group, and an acrylic acid ethyl ester moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester typically involves the reaction of 3,4-dimethoxybenzaldehyde with ethyl cyanoacetate in the presence of a base such as sodium ethoxide. The reaction proceeds through a Knoevenagel condensation mechanism, resulting in the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature and solvent choice, to ensure high yield and purity of the product. Industrial production may also involve continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the cyano group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines or alcohols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Carboxylic acids or aldehydes.

Reduction: Amines or other reduced derivatives.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester involves its interaction with various molecular targets. The cyano group can act as an electrophile, participating in reactions with nucleophiles. The dimethoxyphenyl group can engage in π-π interactions with aromatic systems, influencing the compound’s binding affinity to biological targets. The ester moiety can undergo hydrolysis, releasing the active acid form of the compound.

Comparison with Similar Compounds

Similar Compounds

• 2-Cyano-3-(3,4-dimethoxy-phenyl)-3-oxo-propionic acid ethyl ester
• 2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid methyl ester

Uniqueness

2-Cyano-3-(3,4-dimethoxy-phenyl)-acrylic acid ethyl ester is unique due to its specific combination of functional groups, which confer distinct reactivity and potential applications. Compared to similar compounds, it may offer different binding affinities and reactivity profiles, making it valuable for specific synthetic and research purposes.